2-[(5-{[(4-fluorophenyl)(methylsulfonyl)amino]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(tetrahydrofuran-2-ylmethyl)acetamide

• Molecular Formula: C18H24FN5O4S2
• Molecular Weight: 457.5 g/mol
• IUPAC Name: 2-[[5-[(4-fluoro-N-methylsulfonylanilino)methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C18H24FN5O4S2/c1-23-16(11-24(30(2,26)27)14-7-5-13(19)6-8-14)21-22-18(23)29-12-17(25)20-10-15-4-3-9-28-15/h5-8,15H,3-4,9-12H2,1-2H3,(H,20,25)
• InChI Key: XHSPLXCVDOUQHB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NCC2CCCO2)CN(C3=CC=C(C=C3)F)S(=O)(=O)C

Description

2-[(5-{[N-(4-FLUOROPHENYL)METHANESULFONAMIDO]METHYL}-4-METHYL-4H-1,2,4-TRIAZOL-3-YL)SULFANYL]-N-[(OXOLAN-2-YL)METHYL]ACETAMIDE is a complex organic compound that features a triazole ring, a fluorophenyl group, and a methanesulfonamido group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-[(5-{[N-(4-FLUOROPHENYL)METHANESULFONAMIDO]METHYL}-4-METHYL-4H-1,2,4-TRIAZOL-3-YL)SULFANYL]-N-[(OXOLAN-2-YL)METHYL]ACETAMIDE typically involves multi-step organic reactions. The process begins with the formation of the triazole ring, followed by the introduction of the fluorophenyl and methanesulfonamido groups. The final steps involve the attachment of the oxolan-2-yl and acetyl groups. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using batch or continuous flow reactors. The choice of method depends on factors such as cost, efficiency, and environmental impact. Advanced techniques like microwave-assisted synthesis or green chemistry approaches